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Compound of Interest

Compound Name: 4-Bromo-2-chloro-1-nitrobenzene

Cat. No.: B3038740

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the positional isomers of the
chemical formula C6H3BrCINO2, which correspond to the various forms of
bromochloronitrobenzene. This document details the IUPAC nomenclature, chemical and
physical properties, synthesis methodologies, and known applications of these compounds,
with a particular focus on their relevance in pharmaceutical research and development.

Isomers of C6H3BrCINO2

There are ten possible positional isomers for a benzene ring substituted with one bromine, one
chlorine, and one nitro group. The IUPAC names are determined by assigning locants to the
substituents to give the lowest possible numbering, with alphabetical order taking precedence
when multiple numbering schemes are possible.

The ten positional isomers are:

1-Bromo-2-chloro-3-nitrobenzene

1-Bromo-2-chloro-4-nitrobenzene

1-Bromo-2-chloro-5-nitrobenzene

1-Bromo-3-chloro-2-nitrobenzene
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e 1-Bromo-3-chloro-4-nitrobenzene

e 1-Bromo-3-chloro-5-nitrobenzene

e 1-Bromo-4-chloro-2-nitrobenzene

e 1-Bromo-4-chloro-3-nitrobenzene

e 2-Bromo-1-chloro-3-nitrobenzene

2-Bromo-1-chloro-4-nitrobenzene

Detailed Isomer Profiles

This section provides detailed information for each of the ten isomers. It is important to note
that the extent of available data varies significantly between isomers, with some being well-
characterized intermediates and others having limited information in the public domain.

1-Bromo-2-chloro-3-nitrobenzene

e Chemical Identifiers:
o CAS Number: 3970-37-4[1]

e Physical and Chemical Properties:

o

Molecular Formula: C6H3BrCINO2[1]

[¢]

Molecular Weight: 236.45 g/mol [1]

[¢]

Appearance: Pale-yellow to yellow-brown solid[2]

o

Melting Point: 57-60 °C[3]

o

Boiling Point: 290.4 + 20.0 °C (Predicted)[3]

[¢]

Density: 1.827 = 0.06 g/cm?3 (Predicted)[3]

e Synthesis:
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o Experimental Protocol: A general procedure for the synthesis of 1-bromo-2-chloro-3-
nitrobenzene starts from 2-chloro-3-nitrobenzoic acid.[3][4]

» Dissolve 2-chloro-3-nitrobenzoic acid (15 g, 74.4 mmol) in 350 mL of carbon
tetrachloride under a nitrogen atmosphere.

» Add red mercuric oxide (24.3 g, 111.62 mmol) to the solution.
» Heat the mixture to reflux at 87°C under light.

» Slowly add bromine (5.75 mL, 111.6 mmol) dropwise.

» Continue refluxing for 3 hours after the addition is complete.
» Cool the reaction to room temperature.

= Quench the reaction with a saturated aqueous solution of sodium bicarbonate, stir for
10 minutes, and filter through a diatomaceous earth pad.

s \Wash the filter cake with dichloromethane.

» Separate the organic layer from the filtrate, wash with water and then brine, and dry
over anhydrous sodium sulfate.

= Remove the solvent under reduced pressure to yield the product. This procedure has a
reported yield of 67%.[4]

» Applications and Biological Relevance:

o This compound is utilized as a reagent in pharmaceutical synthesis.[3][4] It is notably used
in the synthesis of the benzodiazepinone bromodomain inhibitor CPI-637, which has
potential applications in cancer therapy.[4]

1-Bromo-2-chloro-4-nitrobenzene

e Chemical Identifiers:

o CAS Number: 29682-39-1[5]

© 2025 BenchChem. All rights reserved. 3/17 Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB6391816_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6391816.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6391816.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6391816_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6391816.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6391816.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-chloro-4-nitrobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3038740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Physical and Chemical Properties:

o

Molecular Formula: C6H3BrCINO2[5]

[¢]

Molecular Weight: 236.45 g/mol [5]

[¢]

Appearance: White to light yellow crystalline powder[6]

[e]

Melting Point: 59.0-63.0 °C[6]
e Synthesis:

o Information on specific synthesis protocols is limited in readily available literature. It is
generally prepared through electrophilic aromatic substitution reactions on a suitably
substituted benzene ring.

» Applications and Biological Relevance:

o This isomer is used as an intermediate in organic synthesis.[5]

1-Bromo-2-chloro-5-nitrobenzene

e Chemical Identifiers:
o CAS Number: 16588-26-4[7]

e Physical and Chemical Properties:

o

Molecular Formula: C6H3BrCINO2[7]

[¢]

Molecular Weight: 236.45 g/mol

[e]

Appearance: Data not readily available.

[e]

Purity: Available with 95% purity.[7]
e Synthesis:

o Detailed synthesis protocols are not widely documented in public sources.
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» Applications and Biological Relevance:

o This compound is available as a chemical reagent for research and development.

1-Bromo-3-chloro-2-nitrobenzene

e Chemical Identifiers:
o CAS Number: 59772-48-4
e Physical and Chemical Properties:
o Molecular Formula: C6H3BrCINO2[8]
o Molecular Weight: 236.45 g/mol [8]
o Appearance: Data not readily available.
e Synthesis:
o Detailed synthesis protocols are not widely documented in public sources.
» Applications and Biological Relevance:

o Information on the applications of this isomer is limited.

1-Bromo-3-chloro-4-nitrobenzene

e Chemical Identifiers:

o CAS Number: Not clearly defined in searches.
e Physical and Chemical Properties:

o Molecular Formula: C6H3BrCINO2

o Molecular Weight: 236.45 g/mol

o Appearance: Yellow solid[9]
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o Melting Point: 74-76 °C[9]
o Solubility: Insoluble in water; soluble in common organic solvents.[9]
e Synthesis:

o Can be synthesized through electrophilic aromatic substitution on a substituted benzene
precursor.

» Applications and Biological Relevance:

o It serves as a key intermediate in organic synthesis, particularly for pharmaceuticals,
pesticides, and dyes.[10]

1-Bromo-3-chloro-5-nitrobenzene

o Chemical Identifiers:
o CAS Number: 219817-43-3[11][12]
e Physical and Chemical Properties:
o Molecular Formula: C6H3BrCINO2[11][12]
o Molecular Weight: 236.45 g/mol [11][13]
o Appearance: Yellow crystalline solid.[14][15]
o Melting Point: 81.2 °C[3][16]
o Boiling Point: 268.8 + 20.0 °C (Predicted)[16][17]
o Density: 1.8 + 0.1 g/cm?3[16]
e Synthesis:

o This compound is typically prepared by the nitration of 3-bromo-5-chlorobenzene using
nitric acid. The product is then isolated through crystallization and purification.[14][15]
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» Applications and Biological Relevance:

o ltis frequently used as an intermediate in organic synthesis for the production of
pharmaceuticals, dyes, and pesticides.[11][14][15]

1-Bromo-4-chloro-2-nitrobenzene

e Chemical Identifiers:
o CAS Number: 41513-04-6[18]
o Synonyms: 2-Bromo-5-chloronitrobenzene[18]

e Physical and Chemical Properties:

[e]

Molecular Formula: C6H3BrCINO2[19]

(¢]

Molecular Weight: 236.45 g/mol [19]

[¢]

Appearance: White to light yellow crystalline powder.[18]

[¢]

Melting Point: 67-71 °C[18]

[e]

Density: 2.048 g/mL at 25 °C
e Synthesis:

o Experimental Protocol (as an intermediate for Vismodegib): A common synthesis involves
the Sandmeyer reaction starting from 4-chloro-3-nitroaniline.[20]

» Dissolve 4-chloro-3-nitroaniline (17.2 g, 0.1 mol) in 260 mL of 48% hydrobromic acid at
0 °C.

» Slowly add a solution of sodium nitrite (13.8 g, 0.2 mol) in water dropwise, maintaining
the temperature at 0 °C.

= Stir the mixture for 1 hour at O °C.
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» Add cuprous bromide (24 g, 0.17 mol) in portions and continue stirring for another hour
at 0 °C.

» The product is then worked up from the reaction mixture.

o Applications and Biological Relevance:

o This isomer is a crucial intermediate in the synthesis of Vismodegib, the first FDA-
approved drug that targets the Hedgehog signaling pathway.[21] Vismodegib is used to
treat metastatic and locally advanced basal cell carcinoma.[21]

1-Bromo-4-chloro-3-nitrobenzene

e Chemical Identifiers:

o CAS Number information is not readily available for this specific isomer, suggesting it is
less common.

e Physical and Chemical Properties:

o Molecular Formula: C6H3BrCINO2

o Molecular Weight: 236.45 g/mol

o Data on physical properties are limited.
e Synthesis:

o Synthesis routes are not well-documented in common chemical literature.
» Applications and Biological Relevance:

o No specific applications are widely reported.

2-Bromo-1-chloro-3-nitrobenzene

e Chemical Identifiers:

o CAS Number: 19128-48-4[22]
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e Physical and Chemical Properties:

o

Molecular Formula: C6H3BrCINO2[22]

[¢]

Molecular Weight: 236.45 g/mol [22]

o

Appearance: Solid[13]

[e]

Melting Point: 83-85 °C

(¢]

Boiling Point: 252.7 + 20.0 °C (Predicted)
e Synthesis:

o Synthesis can be achieved through electrophilic aromatic substitution on an appropriately
substituted benzene derivative.

» Applications and Biological Relevance:

o This compound serves as a precursor for various biologically active molecules and is used
in pharmaceutical and materials science research.[23][24] Its reactivity is characterized by
the electron-withdrawing nature of its substituents, making it susceptible to nucleophilic
aromatic substitution.[23]

2-Bromo-1-chloro-4-nitrobenzene

e Chemical Identifiers:
o CAS Number: 16588-26-4[2]
e Physical and Chemical Properties:
o Molecular Formula: C6H3BrCINO2[2][25]
o Molecular Weight: 236.45 g/mol [2][25]
o Appearance: White to light yellow crystalline powder.[2][26]

o Melting Point: 59-62 °C[2][26]
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o Boiling Point: ~290 °C[26]
o Solubility: Slightly soluble in water; soluble in ethanol and ether.[26]

e Synthesis:
o Experimental Protocol from Benzene: A multi-step synthesis can be employed:[11][22]

» Chlorination of Benzene: Benzene is reacted with chlorine gas in the presence of a
Lewis acid catalyst (e.g., FeCl3) to produce chlorobenzene.

= Nitration of Chlorobenzene: Chlorobenzene is then nitrated using a mixture of
concentrated nitric acid and sulfuric acid. This reaction yields a mixture of ortho- and
para-nitrochlorobenzene, with the para isomer being the major product. The para
isomer (1-chloro-4-nitrobenzene) is separated.

= Bromination of 1-chloro-4-nitrobenzene: The separated 1-chloro-4-nitrobenzene is
brominated using bromine and a Lewis acid catalyst. The directing effects of the chloro
(ortho, para-directing) and nitro (meta-directing) groups result in the bromine adding to
the position ortho to the chlorine and meta to the nitro group, yielding 2-bromo-1-chloro-
4-nitrobenzene.

» Applications and Biological Relevance:

o Itis an important intermediate in the synthesis of pharmaceuticals, dyes, and pesticides.[2]
[26] A notable reaction is the nucleophilic aromatic substitution where the chlorine atom
can be displaced by a nucleophile, facilitated by the presence of the electron-withdrawing
nitro group.[27]

Quantitative Data Summary

The following table summarizes the key physical properties of the C6H3BrCINO2 isomers for
which data is available.
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Molecular . Boiling Density
IUPAC CAS . Melting .

Weight ( . Point (°C) (glcm?)
Name Number Point (°C) . .

g/mol) (Predicted) (Predicted)
1-Bromo-2-
chloro-3- 3970-37-4 236.45 57-60 290.4 £ 20.0 1.827 £ 0.06
nitrobenzene
1-Bromo-2-
chloro-4- 29682-39-1 236.45 59.0-63.0 N/A N/A
nitrobenzene
1-Bromo-3-
chloro-4- N/A 236.45 74-76 N/A N/A
nitrobenzene
1-Bromo-3-
chloro-5- 219817-43-3 236.45 81.2 268.8 £ 20.0 1.8+0.1
nitrobenzene
1-Bromo-4-

2.048 (at
chloro-2- 41513-04-6 236.45 67-71 N/A
) 25°C)

nitrobenzene
2-Bromo-1-
chloro-3- 19128-48-4 236.45 83-85 252.7 £ 20.0 N/A
nitrobenzene
2-Bromo-1-
chloro-4- 16588-26-4 236.45 59-62 ~290 N/A

nitrobenzene

N/A: Data not readily available in the searched sources.

Signaling Pathways and Experimental Workflows
Hedgehog Signaling Pathway and Vismodegib

The isomer 1-Bromo-4-chloro-2-nitrobenzene is a key building block for the synthesis of

Vismodegib, a drug that inhibits the Hedgehog (Hh) signaling pathway.[21] This pathway is

© 2025 BenchChem. All rights reserved.

11/17

Tech Support


https://www.nbinno.com/article/pharmaceutical-intermediates/role-4-bromo-1-chloro-2-nitrobenzene-modern-pharmaceutical-synthesis-uz
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3038740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

crucial during embryonic development but is typically inactive in adult tissues.[1][28] In certain
cancers, like basal cell carcinoma, the pathway becomes aberrantly reactivated, leading to
uncontrolled cell proliferation.[28][29]

Vismodegib functions by binding to and inhibiting the Smoothened (SMO) protein, a key
component of the Hh pathway.[28][30] In the absence of the Hedgehog ligand, the Patched
(PTCHL1) receptor inhibits SMO. When the Hh ligand binds to PTCHL, this inhibition is lifted,
allowing SMO to activate downstream signaling that leads to cell growth.[29][30] By inhibiting
SMO, Vismodegib effectively shuts down this cancer-promoting signaling cascade.

Pathway ON (Cancer)

Inhibits

Vismodegib

oLl Target Gene

(Active)

Transcription
(Cell Proliferation)

Inhibition

- Relieved """
Hedgehog
i PTCH1
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Click to download full resolution via product page

Hedgehog signaling pathway and Vismodegib's mechanism of action.

Synthesis Workflow Diagrams

The following diagrams illustrate the synthetic routes for two of the C6H3BrCINO2 isomers
based on the available experimental protocols.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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